Cas no 1568047-37-9 ((2S)-1,1,1-trifluoro-3-methoxypropan-2-ol)

• Product Name: (2S)-1,1,1-trifluoro-3-methoxypropan-2-ol
• CAS No: 1568047-37-9
• MF: C₄H₇F₃O₂
• MW: 144.092392206192
• CID: 5770754
• PubChem ID: 96581938
• Update Time: 2025-10-21

(2S)-1,1,1-trifluoro-3-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22108710
• SLSXKESHZUSAHH-VKHMYHEASA-N
• 1568047-37-9
• EN300-1933021
• (2S)-1,1,1-trifluoro-3-methoxypropan-2-ol
• 2-Propanol, 1,1,1-trifluoro-3-methoxy-, (2S)-

• Inchi： 1S/C4H7F3O2/c1-9-2-3(8)4(5,6)7/h3,8H,2H2,1H3/t3-/m0/s1
• InChI Key： SLSXKESHZUSAHH-VKHMYHEASA-N
• SMILES： FC([C@H](COC)O)(F)F

Computed Properties

• Exact Mass: 144.03981395g/mol
• Monoisotopic Mass: 144.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 131.5±40.0 °C(Predicted)
• pka: 11.72±0.20(Predicted)

Additional information on (2S)-1,1,1-trifluoro-3-methoxypropan-2-ol

Comprehensive Guide to (2S)-1,1,1-trifluoro-3-methoxypropan-2-ol (CAS No. 1568047-37-9): Properties, Applications, and Market Insights

(2S)-1,1,1-trifluoro-3-methoxypropan-2-ol (CAS No. 1568047-37-9) is a chiral fluorinated alcohol derivative that has garnered significant attention in pharmaceutical and fine chemical industries. This compound, characterized by its trifluoromethyl group and methoxy functionality, serves as a versatile building block in asymmetric synthesis. The (2S)-configuration of this molecule makes it particularly valuable for producing enantiomerically pure compounds, a critical requirement in modern drug development.

The unique structural features of (2S)-1,1,1-trifluoro-3-methoxypropan-2-ol contribute to its growing importance in medicinal chemistry. The trifluoromethyl group enhances metabolic stability and membrane permeability, while the methoxy group provides opportunities for further chemical modifications. Researchers are increasingly exploring this compound for its potential in creating fluorinated pharmaceutical intermediates, especially in the development of CNS-active drugs and antiviral agents.

From a synthetic chemistry perspective, 1568047-37-9 offers multiple advantages. Its chiral center allows for stereoselective reactions, making it valuable for constructing complex molecular architectures. The compound's stability under various reaction conditions has made it popular for Pd-catalyzed cross-coupling reactions and nucleophilic substitutions. Recent publications highlight its use in creating fluorinated analogs of biologically active molecules, addressing the growing demand for improved drug candidates with enhanced pharmacokinetic properties.

The pharmaceutical applications of (2S)-1,1,1-trifluoro-3-methoxypropan-2-ol are particularly noteworthy. As the industry focuses on targeted drug delivery and personalized medicine, this chiral building block enables the creation of more specific and effective therapeutic agents. Its incorporation into drug molecules can significantly improve their blood-brain barrier penetration, a crucial factor in treating neurological disorders. Additionally, the fluorine atoms in its structure contribute to increased binding affinity with biological targets, a feature highly sought after in modern drug design.

In the context of green chemistry and sustainable synthesis, 1568047-37-9 presents interesting opportunities. Researchers are developing more efficient catalytic systems for its production, focusing on atom economy and reduction of waste. The compound's stability also allows for its recovery and reuse in certain synthetic processes, aligning with the pharmaceutical industry's push toward more environmentally friendly manufacturing practices.

The market dynamics surrounding (2S)-1,1,1-trifluoro-3-methoxypropan-2-ol reflect the growing importance of fluorinated compounds in life sciences. With increasing R&D investments in fluorine-containing drugs, the demand for high-quality chiral building blocks like this compound continues to rise. Suppliers are focusing on developing scalable synthetic routes to meet the needs of pharmaceutical companies while maintaining strict quality control standards for enantiomeric purity.

Analytical characterization of 1568047-37-9 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements for pharmaceutical applications, where even minor impurities can significantly impact biological activity. The development of robust analytical methods for this compound has become a research area in itself, particularly for process chemistry applications.

Looking toward future applications, (2S)-1,1,1-trifluoro-3-methoxypropan-2-ol shows promise in emerging fields like proteolysis targeting chimeras (PROTACs) and molecular glues. These innovative therapeutic modalities often require precisely engineered small molecules with specific stereochemical and electronic properties, making this fluorinated alcohol an attractive candidate for such applications. Its potential in radiopharmaceuticals is also being explored, particularly for PET imaging agents.

For researchers working with 1568047-37-9, proper handling and storage are essential to maintain its chemical integrity. While not classified as hazardous, standard laboratory precautions should be observed. The compound is typically stored under inert atmosphere at low temperatures to preserve its enantiomeric purity and prevent any potential degradation over time.

In conclusion, (2S)-1,1,1-trifluoro-3-methoxypropan-2-ol (CAS No. 1568047-37-9) represents an important tool in modern synthetic and medicinal chemistry. Its unique combination of chirality, fluorine substitution, and functional group versatility makes it valuable for creating next-generation pharmaceutical compounds. As the demand for enantiomerically pure and fluorine-containing molecules grows, this compound is poised to play an increasingly significant role in drug discovery and development pipelines worldwide.